Cas no 40114-49-6 (1-benzylpiperidin-3-one)

• Product Name: 1-benzylpiperidin-3-one
• CAS No: 40114-49-6
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD00023277
• CID: 55160
• PubChem ID: 96650
• Update Time: 2025-06-26

1-benzylpiperidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-piperidone
• N-Benzyl-3-piperidinone
• 1-Benzyl-3-piperidinone
• 1-BENZYL-3-PIPERIDINONE HCL H2O
• 1-Benzylpiperidin-3-one
• 1-Benzylpiperidin-3-one hydrochloride
• 1-Benzyl-3-piperidone hydrochloride monohydrate
• 1-(Phenylmethyl)-3-piperidinone
• N-Benzyl-3-piperidone
• NSC 84168
• F8880-6296
• FT-0647789
• 1-Benzyl-piperidine-3-one
• NSC84168
• 1-benzyl-piperidin-3-one
• BS-4037
• BBQQULRBTOMLTC-UHFFFAOYSA-N
• BCP23222
• 1-Benzyl-3-piperidonehydrochloridemonohydrate
• A6704
• SY013805
• 3-Piperidinone, 1-(phenylmethyl)-
• 40114-49-6
• CS-0135334
• W-202657
• BB 0216341
• SCHEMBL568477
• l-benzyl-3-piperidinone
• AM20040403
• NSC-84168
• AC-15327
• DTXSID10193154
• SB10200
• AKOS000265072
• MFCD00023277
• ALBB-006393
• STK503890
• DB-031005
• 1-benzylpiperidin-3-one

• MDL： MFCD00023277
• Inchi： 1S/C12H15NO/c14-12-7-4-8-13(10-12)9-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2
• InChI Key： BBQQULRBTOMLTC-UHFFFAOYSA-N
• SMILES： O=C1CCCN(CC2C=CC=CC=2)C1
• BRN： 4334779

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.098
• Melting Point: 165-174°C
• Boiling Point: 295 ºC
• Flash Point: 123 ºC
• PSA: 20.31000
• LogP: 1.78940
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-benzylpiperidin-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store long-term at 2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Additional information on 1-benzylpiperidin-3-one

1-Benzylpiperidin-3-one: A Comprehensive Overview

1-Benzylpiperidin-3-one, also known by its CAS number CAS No. 40114-49-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, material synthesis, and as an intermediate in organic synthesis. The molecule consists of a piperidine ring substituted with a benzyl group at the 1-position and a ketone group at the 3-position, making it a valuable building block for further chemical modifications.

The synthesis of 1-benzylpiperidin-3-one has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched forms of this compound, which are particularly valuable in pharmaceutical applications. The compound's structure allows for easy functionalization, making it a popular choice for constructing complex molecular architectures. For instance, the benzyl group can be readily replaced with other substituents, enabling the creation of diverse derivatives that cater to specific chemical needs.

In the realm of drug discovery, 1-benzylpiperidin-3-one has shown promise as a scaffold for developing bioactive molecules. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for modulating pharmacokinetic properties such as solubility and permeability. Recent studies have highlighted its role in the development of inhibitors for various enzymes, including kinases and proteases, which are key targets in treating diseases like cancer and neurodegenerative disorders.

Beyond pharmaceutical applications, 1-benzylpiperidin-3-one has found utility in materials science. Its ability to form stable macrocycles and self-assembled structures has led to its use in designing advanced materials with tailored properties. For example, researchers have employed this compound as a precursor for constructing supramolecular polymers and stimuli-responsive materials, which hold potential in sensors and drug delivery systems.

The study of benzylated piperidinone derivatives, including 1-benzylpiperidin-3-one, has also contributed to our understanding of stereochemical control in organic reactions. Recent investigations into its reactivity under different conditions have provided insights into controlling selectivity during synthesis. This knowledge is crucial for scaling up production processes while maintaining product quality and purity.

In conclusion, 1-benzylpiperidin-3-one, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. Its applications span across drug discovery, materials science, and organic synthesis, underscoring its importance as a key intermediate in modern chemistry. As research progresses, we can expect even more innovative uses of this compound to emerge, further solidifying its role in advancing scientific knowledge and technological applications.